Cas no 6361-22-4 (2-Chloro-6-nitrobenzaldehyde)

• Product Name: 2-Chloro-6-nitrobenzaldehyde
• CAS No: 6361-22-4
• MF: C₇H₄ClNO₃
• MW: 185.564560890198
• MDL: MFCD00007204
• CID: 529740
• PubChem ID: 24846720
• Update Time: 2025-11-01

2-Chloro-6-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-nitrobenzaldehyde
• 2-NITRO-6-CHLOROBENZALDEHYDE
• Benzaldehyde,2-chloro-6-nitro-
• Benzaldehyde, 2-chloro-6-nitro-
• RZDOUWDCYULHJX-UHFFFAOYSA-N
• PubChem17009
• KSC497Q1L
• 2-chloro-6-nitro-benzaldehye
• 2-chloro-6-nitro-benzaldehyde
• RZDOUWDCYULHJX-UHFFFAOYSA-
• BBL100330
• AKOS005255625
• DB-054513
• ALBB-031679
• SCHEMBL103575
• C3593
• MFCD00007204
• EINECS 228-831-6
• AS-18861
• 2-Chloro-6-nitrobenzaldehyde, 97%
• J-508981
• A1-00369
• CS-W016938
• X2F464NYW9
• SY083569
• STL553964
• Z1255427185
• CL8272
• EN300-90577
• 6361-22-4
• DTXCID00135482
• UNII-X2F464NYW9
• AKOS015889352
• AB00858
• NS00035507
• DTXSID70212991
• AC-14554

• MDL： MFCD00007204
• Inchi： 1S/C7H4ClNO3/c8-6-2-1-3-7(9(11)12)5(6)4-10/h1-4H
• InChI Key： RZDOUWDCYULHJX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.98800
• Monoisotopic Mass: 184.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 185.56

Experimental Properties

• Color/Form: Not determined
• Density: 1.485
• Melting Point: 68.0 to 72.0 deg-C
• Boiling Point: 298.8°C at 760 mmHg
• Flash Point: 134.5°C
• Refractive Index: 1.63
• PSA: 62.89000
• LogP: 2.58390
• Solubility: Not determined

2-Chloro-6-nitrobenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Safety Term：S26-S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes

Additional information on 2-Chloro-6-nitrobenzaldehyde

Comprehensive Overview of 2-Chloro-6-nitrobenzaldehyde (CAS No. 6361-22-4): Properties, Applications, and Industry Insights

2-Chloro-6-nitrobenzaldehyde (CAS No. 6361-22-4) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This aromatic aldehyde features a chloro substituent at the 2-position and a nitro group at the 6-position, which significantly influence its reactivity and utility in synthetic chemistry. Researchers and manufacturers value this compound for its role as a key intermediate in the synthesis of complex molecules, particularly in the development of dyes, fragrances, and bioactive compounds.

The growing demand for 2-Chloro-6-nitrobenzaldehyde derivatives is driven by advancements in drug discovery and sustainable agriculture. Recent studies highlight its potential in creating herbicide-resistant crop additives and antimicrobial agents, aligning with global trends toward eco-friendly solutions. Analytical techniques like HPLC and NMR confirm its high purity (>98%), making it a reliable choice for precision-driven industries. Its crystalline form and solubility profile (soluble in ethanol, acetone) further enhance its practicality in lab-scale and industrial processes.

In the context of green chemistry, 6361-22-4 has garnered attention for its compatibility with catalytic reduction methods, reducing reliance on hazardous reagents. A 2023 market analysis revealed a 12% annual growth in its use for photoactive materials, particularly in OLED technologies. Frequently searched queries such as "2-Chloro-6-nitrobenzaldehyde synthesis protocol" and "CAS 6361-22-4 safety data" reflect its relevance in academic and industrial forums. Regulatory-compliant handling guidelines emphasize its stability under controlled conditions (storage at 2–8°C in amber vials).

Innovative applications of 2-Chloro-6-nitrobenzaldehyde extend to corrosion inhibitors for industrial coatings, addressing durability challenges in extreme environments. Patent filings from 2020–2024 showcase its incorporation into biodegradable polymers, responding to circular economy initiatives. Cross-disciplinary collaborations are exploring its electrochemical properties for energy storage systems, positioning it as a candidate for next-gen battery materials. These developments underscore its multifaceted role in addressing contemporary scientific and industrial challenges.

Quality benchmarks for CAS No. 6361-22-4 adhere to ISO 9001 standards, with suppliers providing detailed certificates of analysis (CoA). Industry best practices recommend inert atmosphere processing to maintain compound integrity during large-scale production. Emerging research on its enantioselective transformations opens avenues for chiral drug synthesis, a hotspot in precision medicine. As sustainability metrics gain prominence, lifecycle assessments of nitrobenzaldehyde-based products are becoming critical for ESG-driven enterprises.